molecular formula C10H11NO3 B2798891 methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

Cat. No.: B2798891
M. Wt: 193.20 g/mol
InChI Key: HKOFHRITCCBESJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature . For example, 3,4-dihydro-1,4-benzoxazine derivatives can be synthesized via Lewis acid-catalyzed S N 2-type ring opening of activated aziridines with 2-halophenols followed by Cu (I)-catalyzed intramolecular C-N cyclization .


Molecular Structure Analysis

The molecular structure of similar compounds has been reported . For example, the InChI code for methyl 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate is 1S/C10H9NO4/c1-14-10(13)6-2-3-8-7(4-6)11-9(12)5-15-8/h2-4H,5H2,1H3,(H,11,12) .


Chemical Reactions Analysis

The reactions of 3-methyl-3,4-dihydro-2H-1,4-benzoxazines with 2-methoxyisopentanoyl chloride were found to be more selective (selectivity factor s 31–32) compared to the acylation with other studied propanoyl chlorides (s 18–21) .


Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported . For example, methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride has a molecular weight of 229.66 and a melting point of 190-192°C .

Scientific Research Applications

Stereoselective Synthesis

  • Researchers have developed methods for the stereoselective synthesis of certain derivatives of methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylates. These methods involve enantioselective cyclization and are useful in creating compounds for peptidomimetic building blocks (Hrast, Mrcina, & Kikelj, 1999).

Diastereoselective Acylation

  • A study has shown that diastereoselective acylation of methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate derivatives can be achieved with high stereoselectivity. This process is crucial in the search for efficient chiral resolving agents (Vakarov et al., 2015).

Synthesis of Fused and Spiro Derivatives

  • Research has been conducted on the synthesis of new fused and spiro 1,4-benzoxazine derivatives. These synthetic pathways involve reactions with various compounds, leading to the creation of novel structures with potential applications in different areas of chemistry (Moustafa, 2005).

Novel Synthesis Methods

  • Innovative methods have been developed for synthesizing 3,4-dihydro-2H-benzo[1,4]oxazines, which are studied in biology and medication. These new synthesis methods use starting materials such as 2-aminophenol, leading to a variety of 3,4-dihydro-2H-benzo[1,4]oxazine derivatives (詹淑婷, 2012).

Lipase-Catalyzed Resolution Studies

  • Studies have been conducted on the lipase-catalyzed resolution of this compound derivatives. This enzymatic process is significant for obtaining optically enriched compounds, which are valuable in various scientific applications (Prasad et al., 2006).

Synthesis as Antimicrobials and Antioxidants

  • Certain benzoxazinyl pyrazolone arylidenes, derived from this compound, have been synthesized and found to be potent antimicrobials and antioxidants. This opens up possibilities for their use in medical and biological applications (Sonia et al., 2013).

Safety and Hazards

The safety and hazards of similar compounds have been reported . For example, methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate hydrochloride has hazard statements H302, H315, H319, H335 .

Properties

IUPAC Name

methyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11NO3/c1-13-10(12)9-6-11-7-4-2-3-5-8(7)14-9/h2-5,9,11H,6H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HKOFHRITCCBESJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1CNC2=CC=CC=C2O1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

193.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.